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Compound of Interest

Compound Name: Ethyl 3-hydroxy-4-nitrobenzoate
CAS No.: 717-01-1
Cat. No.: B153321
Get Quote
. J

CAS: 717-01-1 | Formula:

[1]12]
Executive Summary & Immediate Directive

Status: Hazardous Chemical Waste. Do not dispose of in municipal trash or sewer systems.

As a Senior Application Scientist, | prioritize data integrity and safety. The presence of a nitro
group (

) on an aromatic ring, combined with a phenolic hydroxyl group, necessitates a disposal
protocol that mitigates two specific risks: energetic decomposition and formation of shock-
sensitive salts.

Core Directive: All waste streams containing Ethyl 3-hydroxy-4-nitrobenzoate must be
segregated from strong bases and reducing agents and routed for high-temperature
incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Characterization
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To manage waste effectively, you must understand the underlying chemistry. This compound is
not just "organic waste"; it is a functionalized nitro-aromatic.

Physico-Chemical Properties

Property Data Operational Implication

Use for waste manifesting and

CAS Number 717-01-1 ) )
inventory tracking.
) ] ) Dust explosion hazard if finely
Physical State Yellow Crystalline Solid ]
dispersed.[3]
Low melting point; avoid hot
Melting Point ~84°C storage to prevent phase
changes.
o ) CRITICAL: Reacts with bases
Acidity (pKa) ~6.11 (Phenolic OH)
to form salts.
Toxic if swallowed; Irritant to
Hazards (GHS) H302, H315, H319, H335

eyes/skin/lungs.[4][5]

The Scientific Rationale for Special Handling

» Nitro-Aromatic Instability: The nitro group is an internal oxidizer. While this specific ester is
more stable than polynitro compounds (like TNT), it possesses a decomposition energy.
Heating it in a closed vessel (e.g., a sealed waste drum in direct sunlight) can lead to
pressure buildup.

e Phenolic Salt Formation: The hydroxyl group at position 3 is acidic. If this waste is
accidentally mixed with strong bases (e.g., Sodium Hydroxide), it forms a nitrophenate salt.
Metal salts of nitro-compounds are often significantly more shock-sensitive and thermally
unstable than the parent organic molecule. This is the primary segregation driver.

Segregation Protocol (The Self-Validating System)

A self-validating safety system relies on physical barriers to prevent human error. You must
establish a "Incompatible Waste" barrier.
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X STRICTLY PROHIBITED MIXTURES

e Strong Bases (NaOH, KOH, Ammonia): Causes hydrolysis and formation of potentially
explosive nitrophenate salts.

e Reducing Agents (Zn, Sn, Hydrides): Can trigger exothermic reduction of the nitro group to
an amine or azo compound, generating heat and pressure.

o Oxidizers (Peroxides, Nitric Acid): Increases fire risk.

APPROVED COMPATIBILITY

» Solvents: Ethanol, Methanol, Acetone, Ethyl Acetate, Dichloromethane (DCM).

» Other Organics: Compatible with general non-halogenated and halogenated organic waste
streams, provided they are neutral or slightly acidic.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Expired Pure Substance)

o Container Selection: Use the original amber glass container if possible. If transferring, use a
High-Density Polyethylene (HDPE) wide-mouth jar.

e Labeling: Apply a hazardous waste label.
o Constituents: "Ethyl 3-hydroxy-4-nitrobenzoate, Solid."[6]
o Hazard Checkboxes: Toxic, Irritant.[5][7][8]

o Secondary Containment: Place the jar inside a clear sealable bag to contain any potential
dust leakage.

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

» Solvent Check: Ensure the carrier solvent is compatible (e.g., Ethanol or Ethyl Acetate).

o pH Check: Verify the solution is Neutral (pH 6-8) or Slightly Acidic (pH 4-6).
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o Action: If basic, carefully neutralize with dilute Acetic Acid or HCI before adding to the
waste container to prevent salt precipitation.

o Container: Use a standard solvent waste carboy (HDPE or Steel, depending on solvent
flammability).

o Labeling: List all solvents + "Ethyl 3-hydroxy-4-nitrobenzoate (

Scenario C: Contaminated Debris (Gloves, Weigh Boats)

e Bagging: Place items in a clear, 6-mil polyethylene bag.
e Tagging: Label as "Solid Debris Contaminated with Nitro-benzoates."

e Disposal: Route to Hazardous Waste Incineration bin. Do not place in regular trash or
biohazard autoclave bags.

Visualizing the Safety Logic

The following diagram illustrates the decision logic for routing this chemical. Note the critical
"Stop" point at the Basic pH check.
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Waste Generation:
Ethyl 3-hydroxy-4-nitrobenzoate

Determine Physical State

N

Liquid Waste
(Solutions)

Solid Waste
(Pure/Spill Debris)

CRITICAL CHECK:
Is pH > 8 (Basic)?

YES (Risk of Salt Formation),

Neutralize with

Dilute Acid (Acetic/HCI) NO (Safe)

Segregation:
Keep away from Bases/Reducers

Packaging:
HDPE or Amber Glass
(Vented Cap if available)

'

Labeling:
Toxic', 'Irritant’
List CAS: 717-01-1

Final Disposal:
High-Temp Incineration
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Caption: Decision matrix for safe disposal, emphasizing the critical neutralization step to

prevent unstable nitrophenate salt formation.

Emergency Spill Procedures

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, N95 dust

mask (for solids).

Isolate: Evacuate the immediate area if the spill is large (>50g) or if dust is airborne.
Contain:

o Solid: Cover with wet paper towels to prevent dust generation. Gently sweep into a
dustpan.

o Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust.
Decontaminate:

o Wipe the surface with Ethanol (solubilizes the ester).

o Follow with a soap and water wash.[7][9]

Disposal: Place all cleanup materials into the "Solid Hazardous Waste" stream as described
in Scenario C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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